3-Methyl-2-nonenoic acid
Overview
Description
3-methyl-2-nonenoic acid is a medium-chain fatty acid.
Scientific Research Applications
Oxidation and Combustion Kinetics
- High Pressure and Temperature Oxidation : Research by Fridlyand, Goldsborough, and Brezinsky (2015) on the oxidation of methyl trans-2-nonenoate and related compounds at high pressures and temperatures provides insight into the chemical kinetics of long esters and alkenes. This is particularly relevant in understanding biodiesel combustion in engine conditions (Fridlyand et al., 2015).
Environmental and Atmospheric Studies
- Measurements in the Upper Troposphere : Nault et al. (2014) measured CH3O2NO2, a compound related to methyl nonenoate, in the upper troposphere. This study contributes to understanding the atmospheric chemistry and photochemistry at low temperatures characteristic of high altitudes (Nault et al., 2014).
Synthetic Applications
- Intermediate in Synthesis : Takayanagi, Shirasaka, and Morita (1991) discuss the synthesis of (E)-9-Chloro-4-methyl-8-oxo-4-nonenoic acid, an intermediate in producing antigestational agents, from 4-chloro-2-methyl-2-butene. This highlights the role of methyl nonenoate derivatives in pharmaceutical synthesis (Takayanagi et al., 1991).
- Regioselective Hydrogenation : Okano et al. (1992) achieved regioselective hydrogenation of 3,8-nonadienoic acid to 8-nonenoic acid, demonstrating the chemical manipulation possibilities of such compounds (Okano et al., 1992).
Photochemistry and Photocatalysis
- Photocatalytic Activity of Nanoparticles : Shaterian et al. (2014) investigated the photocatalytic activity of LaMnO3 nanoparticles, which included the degradation of methyl orange. This study links to the broader application of methyl nonenoate and its derivatives in photocatalysis (Shaterian et al., 2014).
Organic Chemistry and Material Science
- Synthesis of Odourant Compounds : Dai et al. (2012) reported the synthesis of 2-nonen-4-olide from heptanal, demonstrating the use of nonenoic acid derivatives in creating odorants (Dai et al., 2012).
Metabolic Studies
- Lipid Peroxidation Metabolism : Srivastava et al. (1998) explored the metabolism of 4-hydroxy-trans-2-nonenal in isolated perfused rat hearts, providing insights into lipid peroxidation and its metabolic pathways (Srivastava et al., 1998).
properties
CAS RN |
35205-76-6 |
|---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.25 g/mol |
IUPAC Name |
(E)-3-methylnon-2-enoic acid |
InChI |
InChI=1S/C10H18O2/c1-3-4-5-6-7-9(2)8-10(11)12/h8H,3-7H2,1-2H3,(H,11,12)/b9-8+ |
InChI Key |
UOOWECZOWUNYLA-CMDGGOBGSA-N |
Isomeric SMILES |
CCCCCC/C(=C/C(=O)O)/C |
SMILES |
CCCCCCC(=CC(=O)O)C |
Canonical SMILES |
CCCCCCC(=CC(=O)O)C |
Other CAS RN |
35205-76-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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